Cas no 1806870-30-3 (5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1806870-30-3
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4863553
• Update Time: 2025-06-26

5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-4-2-3(9)6(8(12,13)14)15-5(4)7(10)11/h2,7H,1H3
• InChI Key： YQJXUTQUBNBVLB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine

5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine: An Emerging Compound in Medicinal Chemistry

5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1806870-30-3) is a novel and highly versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, including a bromo substituent, difluoromethyl group, methoxy moiety, and trifluoromethyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The 5-bromo substitution on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The presence of the difluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Additionally, the methoxy substituent contributes to the compound's solubility and can modulate its interactions with biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, adds to the overall stability and bioavailability of the molecule.

Recent studies have highlighted the potential of 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are critical enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine has also shown promise as an antiviral agent. Studies conducted by a team of researchers at a leading pharmaceutical company have demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and assembly, thereby reducing viral load and preventing further infection.

The versatility of 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine extends to its potential use in cancer therapy. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Its ability to disrupt key signaling pathways involved in tumor growth and metastasis makes it a valuable lead compound for further development into anticancer drugs.

The unique combination of functional groups in 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine also makes it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying these functional groups, researchers can optimize the compound's pharmacological properties and enhance its therapeutic potential. For instance, substituting different halogens or alkyl groups on the pyridine ring can lead to compounds with improved potency and selectivity.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1806870-30-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.